3-((1-(3-Cyclohexylpropanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C18H24N4O2/c19-12-16-18(21-10-9-20-16)24-15-8-11-22(13-15)17(23)7-6-14-4-2-1-3-5-14/h9-10,14-15H,1-8,11,13H2
• InChI Key: TYSWAIUKFSRYAT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 2034397-09-4

Description

3-((1-(3-Cyclohexylpropanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications

Catalytic Oxidation Processes

Research involving pyrazine derivatives, like the one described by (Nizova, Süss-Fink, & Shul’pin, 1997), demonstrates the utility of these compounds in catalytic oxidation processes. This study showed how pyrazine-2-carboxylic acid could facilitate the oxidation of alkanes to alcohols, aldehydes, ketones, and carboxylic acids, providing a pathway for the chemical transformation of hydrocarbons using environmentally friendly oxidants.

Synthesis of Heterocyclic Compounds

Research into the reactivity and applications of enaminonitriles and azaenamines, as explored by (Abdallah, 2007), offers insights into the synthesis of new pyrazole, pyridine, and pyrimidine derivatives. These methodologies highlight the potential for creating complex heterocyclic structures from simpler nitrile derivatives, which could be relevant for the synthesis of compounds structurally related to the specified pyrazine derivative.

Antimicrobial and Anticancer Activities

Studies on novel pyridone derivatives, as reported by (Elgemeie et al., 2017), and pyridine derivatives with potential antimicrobial and anticancer activities, such as those mentioned by (Elewa et al., 2021), underline the broader applicability of nitrile-containing compounds in therapeutic contexts. These studies suggest that modifications to the pyrazine core could yield compounds with valuable biological activities.

Chemisorption and Material Science

Investigations into the chemisorption of pyrazine derivatives on silicon surfaces, as detailed by (Lu et al., 2002), point to potential applications in material science and surface chemistry. Such research could pave the way for the development of new materials and coatings, leveraging the unique properties of pyrazine derivatives.